2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide

• IUPAC Name: 2-[4-(dimethylamino)-6-oxopyridazin-1-yl]-N-(quinolin-3-ylmethyl)acetamide
• InChI: InChI=1S/C18H19N5O2/c1-22(2)15-8-18(25)23(21-11-15)12-17(24)20-10-13-7-14-5-3-4-6-16(14)19-9-13/h3-9,11H,10,12H2,1-2H3,(H,20,24)
• InChI Key: KGCSBGFSHHZFEX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=O)N(N=C1)CC(=O)NCC2=CC3=CC=CC=C3N=C2
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide, also known as QNZ, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. QNZ is a synthetic compound that belongs to the class of pyridazine derivatives and has been shown to exhibit potent anti-inflammatory and anti-tumor properties.

Mechanism of Action

The mechanism of action of 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide involves the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of immune and inflammatory responses. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, an inhibitor of NF-κB.
Biochemical and Physiological Effects:
2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has been shown to exhibit potent anti-inflammatory and anti-tumor properties in various in vitro and in vivo models. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has also been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has several advantages for lab experiments. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide is a synthetic compound that can be easily synthesized in large quantities. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide is also stable and can be stored for long periods of time. However, 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide also has some limitations for lab experiments. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has poor solubility in water, which can limit its use in some experiments. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide is also a potent inhibitor of NF-κB, which can affect the expression of other genes that are regulated by NF-κB.

Future Directions

There are several future directions for research on 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide. One area of research is the development of 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide in other diseases such as cancer and autoimmune diseases. Finally, the mechanisms underlying the anti-tumor and anti-inflammatory effects of 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide need to be further elucidated to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide involves the reaction of 4-(dimethylamino)-3-nitrobenzaldehyde with ethyl acetoacetate to form 2-[4-(dimethylamino)-6-nitro-1(6H)-pyridazinyl]acetic acid ethyl ester. This intermediate compound is then reacted with 3-quinolinecarboxaldehyde to form 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide.

Scientific Research Applications

2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications of 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide is in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. 2-[4-(dimethylamino)-6-oxo-1(6H)-pyridazinyl]-N-(3-quinolinylmethyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which are involved in the pathogenesis of these diseases.